Cas no 2097891-36-4 (6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane)

• Product Name: 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane
• CAS No: 2097891-36-4
• MF: C₁₄H₁₆ClF₂NO₃S
• MW: 351.796548843384
• CID: 5468379
• Update Time: 2025-06-08

6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane
• 6-(3-chloro-4-methoxyphenyl)sulfonyl-2,2-difluoro-6-azaspiro[2.5]octane
• 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane

• Inchi： 1S/C14H16ClF2NO3S/c1-21-12-3-2-10(8-11(12)15)22(19,20)18-6-4-13(5-7-18)9-14(13,16)17/h2-3,8H,4-7,9H2,1H3
• InChI Key： NTFVELCOQDJEQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CCC2(CC1)CC2(F)F)(=O)=O)OC

Computed Properties

• Exact Mass: 351.0507486 g/mol
• Monoisotopic Mass: 351.0507486 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55
• Molecular Weight: 351.8

Additional information on 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane

Introduction to 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097891-36-4)

6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane, identified by its CAS number 2097891-36-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic sulfonamide derivative exhibits a unique structural framework characterized by a spiro linkage between a cyclohexane ring and an azabicyclo[2.5.0]octane moiety, further functionalized with a 3-chloro-4-methoxybenzenesulfonyl group and difluoro substitution on the nitrogen atom. The compound's intricate architecture and diverse functional groups make it a promising candidate for further exploration in drug discovery and development.

The 3-chloro-4-methoxybenzenesulfonyl moiety introduces both electronic and steric effects that can modulate the compound's interactions with biological targets. This group is commonly found in sulfonamide-based drugs, where it serves as a key pharmacophore for binding to enzymes and receptors. The presence of chlorine at the 3-position enhances lipophilicity, while the methoxy group at the 4-position provides hydrophilicity, creating a balance that may improve solubility and bioavailability. These features are particularly relevant in the design of small-molecule inhibitors targeting therapeutic pathways.

The difluoro substitution on the spirocyclic nitrogen atom is another critical feature of this compound. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In this context, the difluoro group may contribute to increased resistance to enzymatic degradation and prolonged half-life in vivo, which are desirable attributes for any potential therapeutic agent.

The spirocyclic core, specifically 6-azaspiro[2.5]octane, contributes to the compound's rigidity and spatial constraints, which can be advantageous in optimizing interactions with biological macromolecules. Spiro compounds have been increasingly studied for their potential in medicinal chemistry due to their unique conformational stability and ability to adopt specific three-dimensional shapes that complement biological targets. The nitrogen atom within the spirocycle further adds to the compound's versatility, allowing for diverse chemical modifications and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have suggested that compounds featuring spirocyclic scaffolds may exhibit improved binding affinities due to their rigid frameworks, which can stabilize transitions states or enforce optimal orientations relative to biological targets. The combination of sulfonamide functionality, halogen substitution, and spirocyclic architecture in 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane positions it as a candidate for further investigation in this area.

In vitro studies have begun to explore the potential bioactivity of this compound across various therapeutic areas. Initial screening assays have shown promise in inhibiting certain enzyme targets associated with inflammatory diseases and metabolic disorders. The sulfonamide moiety is particularly relevant here, as it is a well-established pharmacophore in drugs targeting enzymes such as carbonic anhydrase and dipeptidyl peptidase-4 (DPP-4). The unique structural features of this compound may allow it to interact with these targets in novel ways, potentially leading to improved efficacy or reduced side effects compared to existing therapies.

The difluoro group's influence on metabolic stability has been a focus of recent research, particularly in the development of protease inhibitors used in antiviral and anticancer therapies. By enhancing metabolic resistance, fluorinated compounds can prolong their presence in biological systems, thereby increasing their therapeutic window. In the case of 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane, this property may be particularly beneficial if it demonstrates similar interactions with key proteases or kinases involved in disease pathways.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step organic synthesis is required to construct the spirocyclic core while introducing the necessary functional groups at specific positions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic ring system. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards necessary for pharmaceutical applications. Additionally, exploring derivatives of this compound by modifying substituents or introducing additional functional groups could uncover novel bioactivities or enhance existing ones. The integration of machine learning models into drug discovery pipelines may also accelerate the identification of promising analogs based on structural features similar to those found in successful drugs.

The development of new therapeutic agents relies heavily on understanding how molecular structure influences biological activity—a principle known as structure-activity relationships (SAR). Computational tools such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how 6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane interacts with its intended targets at an atomic level. These studies can guide medicinal chemists toward making informed decisions about which structural modifications will yield compounds with enhanced potency or selectivity.

In conclusion,6-(3-Chloro-4-methoxybenzenesulfonyl)-1,1-difluoro-6-azaspiro[2.5]octane (CAS No. 2097891-36-4) represents an intriguing molecule with potential applications across multiple therapeutic areas due to its unique structural features including sulfonamide functionality,3-chloro-4-methoxybenzenesulfonyl substitution,difluoro modification,and spirocyclic core architecture Its ongoing investigation underscores advances